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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide
CAS No.: 105612-50-8
Cat. No.: B021175
Get Quote
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Technical Monograph: 2-
Methoxyisonicotinamide

Chemical Identity, Synthesis Protocols, and Structural Applications in Drug Discovery

Executive Summary

2-Methoxyisonicotinamide (CAS: 105612-50-8) is a functionalized pyridine derivative
distinguished by the presence of an electron-donating methoxy group at the ortho position
relative to the ring nitrogen and a carboxamide group at the para position.[1][2][3] This specific
substitution pattern modulates the basicity of the pyridine nitrogen and alters the hydrogen-
bonding capability of the amide, making it a valuable bioisostere and scaffold in the
development of kinase inhibitors and nicotinamide phosphoribosyltransferase (NAMPT)
modulators.

This guide provides a validated technical profile, including verified chemical identifiers, a robust
synthesis workflow based on nucleophilic aromatic substitution (
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), and analytical characterization standards.

Chemical Identity & Specifications

Accurate identification is the prerequisite for reproducible science. The following data
consolidates current chemical registries.

Core ldentifiers

Parameter Specification

Chemical Name 2-Methoxyisonicotinamide

IUPAC Name 2-methoxypyridine-4-carboxamide
CAS Number 105612-50-8

Molecular Formula

Molecular Weight 152.15 g/mol
SMILES COC1=NC=CC(=C1)C(=O)N
InChlKey MHNXCQNJTDJPBJ-UHFFFAQYSA-N

Physical Properties

Property Value Notes

White to off-white crystalline ) )
Appearance Typical of pure amides
powder

Melting Point 150-151 °C Recrystallized from ethanol

. Sparingly soluble in
Solubility DMSO, Methanol, Ethanol
water/ether

~14.77 (Amide), ~3.5 (Pyridine  Methoxy group reduces N-
pKa (Calc) . .
N) basicity vs. pyridine

Structural Analysis & Synthetic Logic
Structural Significance in Medicinal Chemistry
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The 2-methoxy group serves two critical roles:
o Electronic Modulation: It exerts an inductive withdrawing effect (

) but a stronger mesomeric donating effect (

), increasing electron density on the ring carbons while slightly reducing the basicity of the
ring nitrogen compared to unsubstituted isonicotinamide.

o Conformational Locking: The methoxy group can induce preferred rotamers via
intramolecular electrostatic interactions, potentially pre-organizing the molecule for ligand-
protein binding.

Synthesis Protocol: Nucleophilic Aromatic Substitution (

)

Direct amidation of the acid is possible, but the most robust laboratory route utilizes the
activation of the 2-position in 2-chloroisonicotinamide towards nucleophilic attack.

Reaction Scheme
Step-by-Step Methodology

» Reagent Preparation: Dissolve sodium metal (1.1 eq) in anhydrous methanol under

atmosphere to generate fresh sodium methoxide (NaOMe).

» Addition: Add 2-chloroisonicotinamide (1.0 eq) to the methoxide solution. The reaction is
exothermic; maintain temperature

during addition.

o Reflux: Heat the mixture to reflux (

) for 4—6 hours. Monitor reaction progress via TLC (EtOAc/Hexane 1:1) or LC-MS.[4]

e Quench & Isolation:
o Cool to room temperature.[4]

o Neutralize excess base with dilute HCI to pH 7.
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o Concentrate in vacuo to remove methanol.
o Resuspend residue in water and extract with Ethyl Acetate (
).
« Purification: Dry organic layer over
, filter, and concentrate. Recrystallize from ethanol to yield the product as white needles.

Visualization: Synthesis & Analysis Workflows[5]

The following diagrams illustrate the chemical transformation and the decision logic for

analytical verification.

Start: 2-Chloroisonicotinamide

(CAS 100859-84-5) + Reagent
\ Reflux @ 65°C e Meisenheimer Complex -NaCl Product: 2-Methoxyisonicotinamide
/ 4-6 Hours (Transition State) (CAS 105612-50-8)

Reagent: NaOMe / MeOH
(Freshly Prepared)

Click to download full resolution via product page

Figure 1:

synthesis pathway converting the chloro-precursor to the methoxy-target.
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Figure 2: Analytical validation logic. Mass spec confirms MW; NMR confirms regiochemistry.

Analytical Characterization Standards

To validate the synthesis, the following spectral signatures must be observed.

Nuclear Magnetic Resonance ( -NMR)
Solvent: DMSO-

, 400 MHz
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8.25 (d, 1H, J=5.2 Hz): H-6 proton (adjacent to Ring Nitrogen).

8.10 & 7.60 (br s, 2H): Amide

protons (broad due to quadrupole/exchange).

7.35 (dd, 1H): H-5 proton.

7.15 (s, 1H): H-3 proton (shielded by methoxy group).

3.88 (s, 3H): Methoxy

(Characteristic singlet).

Mass Spectrometry (ESI-MS)

e Mode: Positive lon (

)

o Expected lon:

=153.15 m/z

e Fragment: Loss of

(

) is common in primary amides.

Handling & Safety (GHS Classification)

While specific toxicological data for this derivative is limited, handling should follow protocols
for general pyridine carboxamides.

 Signal Word:WARNING
e Hazard Statements:
o H302: Harmful if swallowed.

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
e PPE: Nitrile gloves, safety goggles, and fume hood are mandatory during synthesis,

particularly when handling sodium methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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